BE“GH@ Methodological & Application

Check Availability & Pricing

Application Notes and Protocols for
Butanenitrile, 4-(dichlorophenylsilyl)-

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Butanenitrile, 4-
Compound Name:
(dichlorophenyisilyl)-

Cat. No.: B090840

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Due to the limited availability of published research and experimental data on
"Butanenitrile, 4-(dichlorophenylsilyl)-", this document provides a summary of its known
chemical properties and general safety protocols. No specific experimental applications or
biological pathway interactions could be identified in the public domain. The information
provided herein is intended for guidance and should be supplemented with rigorous in-house
evaluation and safety assessments prior to any experimental use.

Chemical and Physical Properties

"Butanenitrile, 4-(dichlorophenylsilyl)-" is a chemical compound with the molecular formula
C10H11CI2NS.. Its properties are summarized in the table below.
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Property Value Reference
4-

IUPAC Name [Dichloro(phenyl)silyllbutanenit
rile

Molecular Formula C10H11CI2NSi

Molecular Weight 244.19 g/mol

CAS Number 1078-96-2

Physical State Liquid (presumed)

Appearance Colorless (presumed)

Safety and Handling

Hazard Summary: "Butanenitrile, 4-(dichlorophenylsilyl)-" is classified as a hazardous
substance. It is harmful if swallowed, in contact with skin, or if inhaled. It is also a highly
flammable liquid and vapor and causes serious eye irritation.

Personal Protective Equipment (PPE): A detailed list of required PPE for handling this
compound is provided below.

Protection Type Recommended Equipment

Eye/Face Protection Wear chemical safety goggles or a face shield.

Wear protective gloves (e.g., nitrile rubber), and
Skin Protection a lab coat. Flame retardant antistatic protective

clothing is recommended.

Use only in a well-ventilated area or with a
Respiratory Protection certified respirator if vapors/aerosols are
generated.

Storage and Handling Precautions:

o Keep away from heat, sparks, open flames, and other ignition sources.
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Keep the container tightly closed in a dry and well-ventilated place.

Ground and bond container and receiving equipment to prevent static discharge.

Avoid breathing mist or vapors.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke when using this product.

Experimental Workflow: General Handling Protocol

The following diagram outlines a general workflow for the safe handling of "Butanenitrile, 4-
(dichlorophenylsilyl)-" in a laboratory setting.

 To cite this document: BenchChem. [Application Notes and Protocols for Butanenitrile, 4-
(dichlorophenylsilyl)-]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b090840#experimental-protocol-for-using-
butanenitrile-4-dichlorophenylsilyl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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